N-(4-methylpiperazin-1-yl)-1-(6-(o-tolyl)pyridazin-3-yl)piperidine-4-carboxamide

• IUPAC Name: 1-[6-(2-methylphenyl)pyridazin-3-yl]-N-(4-methylpiperazin-1-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C22H30N6O/c1-17-5-3-4-6-19(17)20-7-8-21(24-23-20)27-11-9-18(10-12-27)22(29)25-28-15-13-26(2)14-16-28/h3-8,18H,9-16H2,1-2H3,(H,25,29)
• InChI Key: KDIJKHLQEHHIFI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NN=C(C=C2)N3CCC(CC3)C(=O)NN4CCN(CC4)C
• Molecular Formula: C22H30N6O
• Molecular Weight: 394.5 g/mol

Description

N-(4-methylpiperazin-1-yl)-1-(6-(o-tolyl)pyridazin-3-yl)piperidine-4-carboxamide, also known as TAK-659, is a small molecule inhibitor that has been developed for the treatment of various cancers and autoimmune diseases.

Scientific Research Applications

Imaging Agent Development

This compound has been utilized in the development of potential PET (Positron Emission Tomography) agents for imaging certain enzymes involved in neuroinflammation. The synthesis of this compound involves a multi-step process resulting in a tracer that can be used in neuroimaging to study neuroinflammatory processes, potentially offering insights into various neuropsychiatric disorders. This application demonstrates the compound’s utility in neurology and its potential for aiding in the diagnosis and study of neuroinflammatory diseases (Wang et al., 2018).

Antitubercular Activity

The compound serves as a basis for designing and synthesizing new derivatives with antitubercular properties. A study found that certain derivatives exhibited significant activity against Mycobacterium tuberculosis, highlighting the potential of this compound as a scaffold for developing new antitubercular agents. Additionally, the cytotoxicity of these compounds on human cells was evaluated, indicating their safety for further development (Srinivasarao et al., 2020).

Receptor Ligand Research

The compound has been investigated as a part of a series for its binding affinity to certain receptors like human histamine H3 and H4 receptors. This research is vital for understanding receptor-ligand interactions and for the development of drugs targeting these receptors. The study involved structural modifications of the compound to improve its affinity and selectivity, highlighting its role in drug design and pharmacology (Sadek et al., 2014).

Structural Analysis

Structural characterization studies have been conducted on derivatives of this compound, such as the analysis of isothiazolopyridines of the Mannich base type. These studies offer insights into the molecular structure, interactions, and properties of the compound, which are crucial for its application in drug design and other scientific research (Karczmarzyk & Malinka, 2008).